Cas no 72785-19-4 (Morphinan-6-one,4,5:7,8-diepoxy-3-methoxy-17-methyl-, (5a,7b,8b)- (9CI))

• Product Name: Morphinan-6-one,4,5:7,8-diepoxy-3-methoxy-17-methyl-, (5a,7b,8b)- (9CI)
• CAS No: 72785-19-4
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 564443
• PubChem ID: 5491689
• Update Time: 2025-04-19

Morphinan-6-one,4,5:7,8-diepoxy-3-methoxy-17-methyl-, (5a,7b,8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7,8-epoxydihydrocodeinone
• 7beta,8beta-Epoxydihydrocodeinone
• Morphinan-6-one,4,5:7,8-diepoxy-3-methoxy-17-methyl-, (5a,7b,8b)- (9CI)
• 7,8-Edhcdo
• Codeinon-7,8-oxid
• Codeinone 7,8-epoxide
• Codeinone 7,8-oxide
• Morphinan-6-one, 4,5:7,8-diepoxy-3-methoxy-17-methyl-, (5alpha,7beta,8beta)-
• 8-Methoxy-2-methyl-1,3,4,10a,11a,11b-hexahydro-2H-1,5-methano[1]benzofuro[3,2-e]oxireno[h]isoquinolin-10(9aH)-one
• DTXSID20993586
• 1,5-Methano-2H-benzofuro(3,2-e)oxireno(h)isoquinoline, morphinan-6-one deriv.
• 72785-19-4
• SCHEMBL11300114
• (1S,5R,13R,18R)-10-methoxy-4-methyl-12,16-dioxa-4-azahexacyclo[9.7.1.01,13.05,18.07,19.015,17]nonadeca-7(19),8,10-trien-14-one

• Inchi： 1S/C18H19NO4/c1-19-6-5-18-11-8-3-4-10(21-2)14(11)23-17(18)13(20)16-15(22-16)12(18)9(19)7-8/h3-4,9,12,15-17H,5-7H2,1-2H3/t9-,12-,15?,16?,17+,18-/m1/s1
• InChI Key： CZFLZQNGKYPMPO-YVBNGIEESA-N
• SMILES： O1C2C([C@H]3[C@]45C6C(=C(C=CC=6C[C@H]([C@@H]4C12)N(C)CC5)OC)O3)=O

Computed Properties

• Exact Mass: 311.11600
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 495°C at 760 mmHg
• Flash Point: 253.2°C
• Refractive Index: 1.672
• PSA: 48.00000
• LogP: 1.33280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans